4-Chloro-3-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid

• IUPAC Name: 4-chloro-3-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10ClFO4/c1-21-15(20)11-6-8(3-5-13(11)17)10-7-9(14(18)19)2-4-12(10)16/h2-7H,1H3,(H,18,19)
• InChI Key: UTUOGTJYFPVRCK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=C(C=CC(=C2)C(=O)O)Cl)F
• Molecular Formula: C15H10ClFO4
• DSSTOX Substance ID: DTXSID40691572
• Molecular Weight: 308.69 g/mol
• CAS No.: 1262010-40-1

Description

4-Chloro-3-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid is an organic compound with the molecular formula C15H10ClFO4 It is a derivative of benzoic acid, characterized by the presence of chloro, fluoro, and methoxycarbonyl substituents on the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-3-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound. The general reaction conditions include the use of a palladium catalyst, a base such as potassium carbonate, and a solvent like toluene or ethanol .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity, often involving automated systems for precise control of temperature, pressure, and reagent addition.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-3-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid can undergo various types of chemical reactions, including:

Substitution Reactions: The chloro and fluoro substituents can be replaced by other functional groups through nucleophilic or electrophilic substitution reactions.

Reduction Reactions: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Oxidation Reactions: The methoxycarbonyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate.

Common Reagents and Conditions

Palladium Catalyst: Used in Suzuki–Miyaura coupling reactions.

Potassium Carbonate: Commonly used as a base in various reactions.

Lithium Aluminum Hydride: A strong reducing agent for reduction reactions.

Potassium Permanganate: An oxidizing agent for oxidation reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of substituted benzoic acids, while reduction reactions typically produce alcohol derivatives.

Scientific Research Applications

4-Chloro-3-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Chloro-3-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid involves its interaction with specific molecular targets. The chloro and fluoro substituents can enhance the compound’s binding affinity to certain enzymes or receptors, potentially modulating their activity. The methoxycarbonyl group may also play a role in the compound’s overall pharmacokinetic properties, influencing its absorption, distribution, metabolism, and excretion.

Comparison with Similar Compounds

Similar Compounds

4-Chloro-3-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid: The parent compound.

4-Chloro-3-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid: A similar compound with a different position of the fluoro and methoxycarbonyl groups.

2-Chloro-4-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid: Another similar compound with a different position of the chloro group.

Uniqueness

The unique combination of chloro, fluoro, and methoxycarbonyl substituents in 4-Chloro-3-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid distinguishes it from other similar compounds. These substituents can significantly influence the compound’s chemical reactivity, biological activity, and overall properties, making it a valuable compound for various research and industrial applications.